Cas no 106894-13-7 (Cyclo(alanylalanyl-a-amino-h-oxooxiraneoctanoyl-3-hydroxyprolyl)(9CI))

Cyclo(alanylalanyl-a-amino-h-oxooxiraneoctanoyl-3-hydroxyprolyl)(9CI) structure
106894-13-7 structure
Product Name:Cyclo(alanylalanyl-a-amino-h-oxooxiraneoctanoyl-3-hydroxyprolyl)(9CI)
CAS No:106894-13-7
MF:C21H32N4O7
MW:452.501385688782
CID:188316
PubChem ID:181389
Update Time:2025-04-19

Cyclo(alanylalanyl-a-amino-h-oxooxiraneoctanoyl-3-hydroxyprolyl)(9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclo(alanylalanyl-a-amino-h-oxooxiraneoctanoyl-3-hydroxyprolyl)(9CI)
    • 13-hydroxy-6,9-dimethyl-3-[6-(oxiran-2-yl)-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone
    • Cyclo(alanylalanyl-8-oxiranyl-8-oxo-2-aminooctanoyl-trans-3-hydroxyprolyl)
    • Pyrrolo[1,2-a][1,4,7,10]tetraazacyclododecine, cyclic peptide deriv.
    • Toxin III(Helminthosporium carbonum)
    • 106894-13-7
    • SCHEMBL9753727
    • 1,4,7,14-Tetrahydroxy-3,6-dimethyl-9-[6-(oxiran-2-yl)-6-oxohexyl]-6,9,12,13,14,14a-hexahydropyrrolo[1,2-a][1,4,7,10]tetraazacyclododecin-10(3H)-one
    • Toxin III (Helminthosporium carbonum)
    • DTXSID30910168
    • Inchi: 1S/C21H32N4O7/c1-11-18(28)22-12(2)19(29)24-13(6-4-3-5-7-14(26)16-10-32-16)21(31)25-9-8-15(27)17(25)20(30)23-11/h11-13,15-17,27H,3-10H2,1-2H3,(H,22,28)(H,23,30)(H,24,29)
    • InChI Key: NZFQDHZWYOBUCF-UHFFFAOYSA-N
    • SMILES: OC1CCN2C(C(CCCCCC(C3CO3)=O)NC(C(C)NC(C(C)NC(C21)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 452.22726
  • Monoisotopic Mass: 452.22709937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 773
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • PSA: 157.44
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